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Compound of Interest

Compound Name: 1,3-Octanediol

CAS No.: 120727-18-6

Cat. No.: B7934114

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical techniques and experimental

data necessary for the structural verification of 1,3-octanediol and its derivatives. As a class of

chiral molecules, unambiguous characterization of these compounds is critical for their

application in organic synthesis and drug development. This document outlines key analytical

methodologies, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and X-ray crystallography, and provides detailed experimental protocols to

aid researchers in their structural elucidation efforts.

Data Presentation: Comparative Analysis of
Spectroscopic and Chromatographic Data
Effective structural verification relies on the careful analysis and comparison of data from

multiple analytical techniques. The following tables summarize key data points for 1,3-
octanediol and provide a framework for comparing derivatives.

Table 1: Nuclear Magnetic Resonance (NMR) Data of 1,3-Octanediol
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Proton (¹H)
Chemical Shift (δ)

ppm
Carbon (¹³C)

Chemical Shift (δ)

ppm

-OH (C1)
Broad singlet, ~3.5-

4.0
C1 ~63.0

-OH (C3)
Broad singlet, ~3.5-

4.0
C2 ~42.0

-CH(OH)- (C3) Multiplet, ~3.8-4.0 C3 ~70.0

-CH₂- (C2) Multiplet C4 ~32.0

-CH₂- (C4-C7) Multiplet C5 ~25.0

-CH₃ (C8) Triplet C6 ~32.0

C7 ~22.0

C8 ~14.0

Note: Chemical shifts

are approximate and

can vary based on

solvent and

concentration.

Table 2: Mass Spectrometry (MS) Fragmentation Data of 1,3-Octanediol

Fragment m/z Interpretation

[M]+ 146 Molecular Ion

[M-H₂O]+ 128 Loss of a water molecule

[M-C₅H₁₁]+ 57 Cleavage of the C3-C4 bond

C₅H₁₁ 71 Pentyl cation

Note: The molecular ion peak

for alcohols can be weak or

absent in electron ionization

(EI) mass spectrometry.[1]
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Table 3: Comparison of Analytical Techniques for Structure Verification

Technique Information Provided Strengths Limitations

¹H NMR

Proton environment,

connectivity (via

coupling)

Provides detailed

structural information

Complex spectra for

larger molecules

¹³C NMR
Number and type of

carbon atoms

Complements ¹H

NMR for a complete

carbon skeleton

Lower sensitivity than

¹H NMR

Mass Spectrometry
Molecular weight and

fragmentation pattern

High sensitivity, useful

for identification

Isomers may not be

distinguishable

Chiral HPLC/GC
Separation of

enantiomers

Essential for

stereochemical

analysis

Requires method

development for each

compound

X-ray Crystallography Absolute 3D structure

Unambiguous

structure

determination

Requires a suitable

single crystal

Experimental Protocols
Detailed and reproducible experimental protocols are essential for accurate structure

verification. The following sections provide methodologies for key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for the determination of the chemical structure.

Instrumentation: 400 MHz or higher field NMR spectrometer.

Sample Preparation:

Dissolve 5-10 mg of the purified 1,3-octanediol derivative in approximately 0.6 mL of a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).
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Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard pulse program. Typical parameters include

a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of

scans to achieve a good signal-to-noise ratio.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse program. A wider spectral

width (e.g., 0-200 ppm) is required. Due to the lower natural abundance of ¹³C, a larger

number of scans and a longer relaxation delay may be necessary.

2D NMR (COSY, HSQC, HMBC): For complex derivatives, 2D NMR experiments can be

invaluable for establishing connectivity between protons and carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the molecular weight and fragmentation pattern of the compound and

to separate it from other volatile components.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

Prepare a dilute solution of the 1,3-octanediol derivative in a volatile organic solvent (e.g.,

dichloromethane, ethyl acetate) at a concentration of approximately 1 mg/mL.

If the compound is not sufficiently volatile, derivatization to a more volatile species (e.g.,

silylation) may be necessary.

GC Method:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector Temperature: 250 °C.

Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes,

then ramp at a rate of 10-20 °C/min to a final temperature of 280-300 °C.
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Carrier Gas: Helium at a constant flow rate.

MS Method:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Chiral High-Performance Liquid Chromatography
(HPLC)
Objective: To separate and quantify the enantiomers of a chiral 1,3-octanediol derivative.

Instrumentation: An HPLC system equipped with a chiral column and a suitable detector (e.g.,

UV-Vis or refractive index).

Method Development:

Column Selection: Choose a chiral stationary phase (CSP) appropriate for diols.

Polysaccharide-based columns (e.g., Chiralpak AD-H, Chiralcel OD-H) are often a good

starting point.

Mobile Phase Selection: For normal-phase HPLC, a mixture of a non-polar solvent (e.g.,

hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically used. The

ratio of these solvents will need to be optimized to achieve separation.

Flow Rate: A typical flow rate is 0.5-1.0 mL/min.

Detection: Select a wavelength at which the compound absorbs if it has a chromophore. If

not, a refractive index detector can be used.

Analysis:

Dissolve a small amount of the sample in the mobile phase.
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Inject the sample onto the equilibrated column.

Monitor the chromatogram for the separation of two peaks corresponding to the two

enantiomers.

The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers.

Mandatory Visualization
Diagrams illustrating the workflow and logic of the structure verification process are crucial for

clear communication.
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Caption: Experimental workflow for the synthesis and structural verification of 1,3-octanediol
derivatives.
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Caption: Logical relationship between the properties of a 1,3-octanediol derivative and the

analytical techniques used for their determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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